![molecular formula C7H8N2O4S B6256444 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid CAS No. 1379307-91-1](/img/no-structure.png)
5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid
Overview
Description
5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid (DPCA) is an organic compound belonging to the pyrazolothiazine class of molecules. It is a white crystalline solid, soluble in water, with a molecular weight of 179.17 g/mol. DPCA has been studied extensively for its potential use in a wide range of scientific research applications.
Scientific Research Applications
5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid has been studied extensively for its potential use in a wide range of scientific research applications. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties, as well as potential applications in the treatment of diabetes and obesity. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease. Additionally, 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid has been studied for its potential use in the treatment of cardiovascular diseases and metabolic disorders.
Mechanism of Action
The mechanism of action of 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in the synthesis of pro-inflammatory mediators, as well as by modulating the expression of various genes involved in the regulation of cellular processes. Additionally, 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid has been shown to interact with certain receptors involved in the regulation of inflammation and oxidative stress.
Biochemical and Physiological Effects
5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and oxidative stress, as well as to reduce the levels of certain pro-inflammatory mediators. Additionally, 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid has been shown to improve glucose metabolism and to reduce insulin resistance. It has also been shown to reduce the levels of certain markers of cardiovascular disease, such as cholesterol and triglycerides.
Advantages and Limitations for Lab Experiments
The use of 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid in laboratory experiments has several advantages. It is relatively easy to synthesize and is stable in aqueous solutions. Additionally, it is non-toxic and has a wide range of potential applications. However, there are some limitations to using 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid in laboratory experiments. For example, it is not currently approved for human use and its mechanism of action is not yet fully understood.
Future Directions
There are several potential future directions for the study of 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid. These include further investigation into its mechanism of action, potential applications in the treatment of various diseases, and potential uses as a dietary supplement. Additionally, further research into the safety and efficacy of 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid could lead to its approval for use in humans. Finally, further research into the biochemical and physiological effects of 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid could lead to a better understanding of its potential therapeutic applications.
Synthesis Methods
5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid can be synthesized through a three-step process. The first step involves the reaction of 5-aminopyrazole with 2-chlorothiazole in the presence of a base such as potassium carbonate. This reaction results in the formation of 5-chloro-2-thioxo-4H-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid. The second step involves the reaction of this intermediate with potassium hydroxide and sodium nitrite, resulting in the formation of 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid. The third and final step involves the reaction of 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid with hydrochloric acid, resulting in the formation of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid involves the condensation of 2-aminothiophenol with ethyl acetoacetate to form 4-ethylthio-2-mercapto-5-oxo-1,2,4-triazolidine-3-carboxylic acid. This intermediate is then reacted with hydrazine hydrate to form 5-ethylthio-1,2,4-triazolidine-3,4-dicarboxylic acid hydrazide, which is cyclized with phosphorus oxychloride to form the target compound.", "Starting Materials": [ "2-aminothiophenol", "ethyl acetoacetate", "hydrazine hydrate", "phosphorus oxychloride" ], "Reaction": [ "Step 1: Condensation of 2-aminothiophenol with ethyl acetoacetate in the presence of a base such as sodium ethoxide or potassium carbonate to form 4-ethylthio-2-mercapto-5-oxo-1,2,4-triazolidine-3-carboxylic acid.", "Step 2: Reaction of 4-ethylthio-2-mercapto-5-oxo-1,2,4-triazolidine-3-carboxylic acid with hydrazine hydrate in the presence of a base such as sodium hydroxide to form 5-ethylthio-1,2,4-triazolidine-3,4-dicarboxylic acid hydrazide.", "Step 3: Cyclization of 5-ethylthio-1,2,4-triazolidine-3,4-dicarboxylic acid hydrazide with phosphorus oxychloride in the presence of a base such as triethylamine to form 5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid." ] } | |
CAS RN |
1379307-91-1 |
Product Name |
5,5-dioxo-4H,6H,7H-5lambda6-pyrazolo[3,2-c][1,4]thiazine-2-carboxylic acid |
Molecular Formula |
C7H8N2O4S |
Molecular Weight |
216.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
